3-(butyrylamino)-N-{[4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide

• IUPAC Name: 3-(butanoylamino)-N-[[4-(2-phenylethyl)-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C22H25N5O2/c1-2-7-21(28)25-19-11-6-10-18(14-19)22(29)23-15-20-26-24-16-27(20)13-12-17-8-4-3-5-9-17/h3-6,8-11,14,16H,2,7,12-13,15H2,1H3,(H,23,29)(H,25,28)
• InChI Key: WPGMXEZAWBVVJN-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=CC(=C1)C(=O)NCC2=NN=CN2CCC3=CC=CC=C3
• Molecular Formula: C22H25N5O2
• Molecular Weight: 391.5 g/mol

Description

3-(butyrylamino)-N-{[4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide, also known as BPTM, is a chemical compound that has been studied extensively for its potential applications in scientific research. BPTM belongs to the class of triazole-containing compounds and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-(butyrylamino)-N-{[4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide is not yet fully understood. However, it has been proposed that 3-(butyrylamino)-N-{[4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide may exert its biological effects by inhibiting the activity of certain enzymes or by interfering with cellular signaling pathways.
Biochemical and Physiological Effects:
3-(butyrylamino)-N-{[4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various fungal and bacterial strains, making it a potential candidate for the development of new antimicrobial agents. 3-(butyrylamino)-N-{[4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide has also been found to inhibit the proliferation of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

3-(butyrylamino)-N-{[4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide has several advantages for laboratory experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. 3-(butyrylamino)-N-{[4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide also exhibits a wide range of biological activities, making it a versatile compound for studying various biological processes. However, 3-(butyrylamino)-N-{[4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research involving 3-(butyrylamino)-N-{[4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide. One potential area of research is to further elucidate the mechanism of action of 3-(butyrylamino)-N-{[4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide and its interactions with cellular signaling pathways. Another potential area of research is to investigate the potential use of 3-(butyrylamino)-N-{[4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide as an antimicrobial agent or as a cancer therapy. Additionally, further studies are needed to determine the potential toxicity and pharmacokinetics of 3-(butyrylamino)-N-{[4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide in vivo.

Synthesis Methods

The synthesis of 3-(butyrylamino)-N-{[4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide involves the reaction of 4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol with butyryl chloride in the presence of triethylamine, followed by the reaction with N-(2-chloroethyl)-N-methylbenzamide. The resulting product is then purified and characterized using various spectroscopic techniques.

Scientific Research Applications

3-(butyrylamino)-N-{[4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biological activities, including antifungal, antimicrobial, and anticancer properties. 3-(butyrylamino)-N-{[4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide has also been shown to inhibit the growth of various cancer cell lines, making it a potential candidate for cancer therapy.